Cas no 1781676-21-8 (1-Bromo-5-fluoroethylbenzene)

• Product Name: 1-Bromo-5-fluoroethylbenzene
• CAS No: 1781676-21-8
• MF: C₈H₈BrF
• MW: 203.051525115967
• MDL: MFCD22490648
• CID: 4554946
• PubChem ID: 21534474
• Update Time: 2025-10-29

1-Bromo-5-fluoroethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-5-fluoroethylbenzene
• SCHEMBL322033
• EN300-329596
• 1781676-21-8
• 1-bromo-2-ethyl-4-fluorobenzene

• MDL： MFCD22490648
• Inchi： 1S/C8H8BrF/c1-2-6-5-7(10)3-4-8(6)9/h3-5H,2H2,1H3
• InChI Key： CJFDAIJZICZYEB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CC)F

Computed Properties

• Exact Mass: 201.97934g/mol
• Monoisotopic Mass: 201.97934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Additional information on 1-Bromo-5-fluoroethylbenzene

1-Bromo-5-Fluoroethylbenzene (CAS No: 1781676-21-8)

1-Bromo-5-fluoroethylbenzene is a brominated aromatic compound with the CAS number 1781676-21-8. This compound belongs to the class of brominated aromatic hydrocarbons, which have gained significant attention in various fields due to their unique chemical properties and potential applications in drug discovery, materials science, and organic synthesis.

The molecular structure of 1-bromo-5-fluoroethylbenzene consists of a benzene ring substituted with a bromine atom at position 1 and a fluoroethyl group at position 5. The presence of both bromine and fluorine substituents introduces interesting electronic effects, making this compound a valuable substrate for further chemical transformations. Recent studies have highlighted the importance of such halogenated aromatic compounds in the development of novel pharmaceutical agents and advanced materials.

One of the key areas where brominated aromatic compounds like 1-bromo-5-fluoroethylbenzene have shown promise is in medicinal chemistry. The substitution pattern on the benzene ring allows for precise control over the electronic and steric properties of the molecule, which is crucial for designing bioactive compounds. For instance, researchers have explored the use of such compounds as intermediates in the synthesis of kinase inhibitors and other therapeutic agents.

In addition to its role in drug discovery, fluorinated benzene derivatives such as 1-bromo-5-fluoroethylbenzene are also being investigated for their potential in materials science. The unique electronic properties of these compounds make them suitable candidates for applications in organic electronics, including the development of new semiconducting materials and optoelectronic devices.

From a synthetic perspective, brominated aromatic compounds like 1-bromo-5-fluoroethylbenzene are often synthesized via electrophilic substitution reactions or through more advanced methodologies such as Suzuki-Miyaura coupling reactions. These methods allow for high precision in controlling the substitution pattern on the benzene ring, which is essential for achieving desired chemical properties.

The study of halogenated aromatic hydrocarbons has also been enhanced by recent advances in computational chemistry and spectroscopy techniques. These tools enable researchers to better understand the electronic structure and reactivity of compounds like 1-bromo-5-fluoroethylbenzene, paving the way for more efficient synthetic strategies and innovative applications.

In conclusion, 1-bromo-5-fluoroethylbenzene (CAS No: 1781676-21-8) stands out as a versatile compound with significant potential in various scientific domains. Its unique combination of bromine and fluorine substituents makes it an attractive candidate for further research and development across multiple disciplines.